Cas no 85857-13-2 (4,5,6,7-TETRACHLOROISOINDOLINE HYDROCHLORIDE)

• Product name: 4,5,6,7-TETRACHLOROISOINDOLINE HYDROCHLORIDE
• CAS No: 85857-13-2
• MF: C₈H₅Cl₄N
• MW: 256.943998098373
• CID: 1846660
• PubChem ID: 18354734

4,5,6,7-TETRACHLOROISOINDOLINE HYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• 4,5,6,7-TETRACHLOROISOINDOLINE HYDROCHLORIDE
• 4,5,6,7-tetrachloro-2,3-dihydro-1H-isoindole
• SCHEMBL2112598
• DB-425649
• 4,5,6,7-tetrachloroisoindoline
• 85857-13-2

• Inchi： InChI=1S/C8H5Cl4N/c9-5-3-1-13-2-4(3)6(10)8(12)7(5)11/h13H,1-2H2
• InChI Key： GIWAOIJOGCCAFF-UHFFFAOYSA-N
• SMILES： C1C2=C(CN1)C(=C(C(=C2Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 256.914660g/mol
• Monoisotopic Mass: 254.917610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų
• XLogP3: 3.4

Experimental Properties

• Density: 1.582
• Boiling Point: 352 ºC
• Flash Point: 167 ºC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindoles